Cas no 666176-11-0 ([1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)-)

[1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)- structure
666176-11-0 structure
Product Name:[1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)-
CAS No:666176-11-0
MF:C28H26BrN
MW:456.416746616364
CID:1718304
PubChem ID:69526043
Update Time:2025-04-21

[1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine, 4'-bromo-N,N-bis(2,4-dimethylphenyl)-
    • N-[4-(4-bromophenyl)phenyl]-N-(2,4-dimethylphenyl)-2,4-dimethylaniline
    • SCHEMBL5668633
    • 666176-11-0
    • DTXSID90740721
    • 4'-Bromo-N,N-bis(2,4-dimethylphenyl)[1,1'-biphenyl]-4-amine
    • Inchi: 1S/C28H26BrN/c1-19-5-15-27(21(3)17-19)30(28-16-6-20(2)18-22(28)4)26-13-9-24(10-14-26)23-7-11-25(29)12-8-23/h5-18H,1-4H3
    • InChI Key: UCFLEFBTBNJOHO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC(C)=CC=1C)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 455.12498
  • Monoisotopic Mass: 455.12486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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